Cas no 2423-10-1 (9-Octadecenal, (9Z)-)

• Product Name: 9-Octadecenal, (9Z)-
• CAS No: 2423-10-1
• MF: C₁₈H₃₄O
• MW: 266.46196603775
• MDL: MFCD31556108
• CID: 264247
• PubChem ID: 5364492
• Update Time: 2025-11-02

9-Octadecenal, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenal, (9Z)-
• 9-cis-octadecene-1-aldehyde
• 9-OCTADECENAL
• 9Z-Octadecenal
• cis-9-Octadecenal
• Olealdehyde
• Oleic aldehyde
• FEMA NO. 4059, Z-
• UNII-753Z607472
• (9Z)-9-Octadecenal
• (9Z)-9-Octadecenal #
• 9-Octadecenal, (Z)-
• (Z)-olealdehyde
• (Z)-octadec-9-enal
• DTXSID101016447
• 2423-10-1
• (Z)-9-Octadecenal
• 9-OCTADECANAL (CIS)
• LMFA06000238
• CHEMBL486980
• 9-OCTADECENAL, CIS-
• BDBM50275297
• SCHEMBL597731
• Oleylaldehyde
• AS-77798
• Z-9-Octadecenal
• MFCD31556108
• (9Z)-octadec-9-enal
• (Z)-9-OCTADECENYLALDEHYDE
• 753Z607472
• Q27266333

• MDL： MFCD31556108
• Inchi： 1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h9-10,18H,2-8,11-17H2,1H3/b10-9-
• InChI Key： ZENZJGDPWWLORF-KTKRTIGZSA-N
• SMILES： O=CCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 266.26100
• Monoisotopic Mass: 266.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8410
• Melting Point: 33°C (estimate)
• Boiling Point: 362.6°C
• Refractive Index: 1.4558
• PSA: 17.07000
• LogP: 6.22280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes

Additional information on 9-Octadecenal, (9Z)-

Exploring the Versatility of 9-Octadecenal, (9Z)- (CAS No. 2423-10-1): Properties, Applications, and Market Insights

9-Octadecenal, (9Z)-, with the CAS number 2423-10-1, is a fascinating unsaturated aldehyde that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This compound, also known as (Z)-9-Octadecenal, belongs to the family of long-chain fatty aldehydes and is characterized by its 18-carbon chain with a cis double bond at the 9th position and an aldehyde functional group at the terminal carbon.

The molecular structure of 9-Octadecenal, (9Z)- contributes to its distinctive physical and chemical properties. With a molecular formula of C₁₈H₃₄O, this compound typically appears as a colorless to pale yellow liquid at room temperature. Its boiling point ranges between 170-175°C at reduced pressure, while its molecular weight is approximately 266.46 g/mol. The presence of the cis-configuration in the double bond influences the compound's physical characteristics, including its melting point and solubility profile.

In the flavor and fragrance industry, 9-Octadecenal, (9Z)- plays a crucial role as a key ingredient. Its aldehyde functional group contributes to the compound's ability to impart specific olfactory characteristics, making it valuable in creating complex scent profiles. Many perfumers and flavorists utilize this compound to achieve natural, green, and waxy notes in their formulations. Recent trends in clean label products and natural ingredients have increased interest in compounds like (Z)-9-Octadecenal that can enhance product authenticity.

The cosmetics and personal care industry has also found numerous applications for CAS 2423-10-1. As consumers increasingly demand sustainable beauty products, this compound's natural origin and mild characteristics make it attractive for formulations. It serves as an intermediate in the synthesis of various emollients and skin-conditioning agents, contributing to product texture and sensory attributes. The growing market for green chemistry solutions has further highlighted the importance of such versatile intermediates.

From a biochemical perspective, 9-Octadecenal, (9Z)- participates in various biological pathways. Researchers have studied its role as a potential semiochemical in insect communication systems, which has implications for eco-friendly pest control strategies. The compound's structural similarity to naturally occurring fatty aldehydes makes it a subject of interest in lipid metabolism studies and biochemical research.

The industrial applications of (Z)-9-Octadecenal extend to the production of specialty chemicals. It serves as a valuable building block in organic synthesis, particularly for creating long-chain derivatives with specific functional groups. The compound's reactivity at both the aldehyde group and the double bond allows for diverse chemical transformations, making it useful in developing performance materials and specialty additives.

Market analysis reveals growing demand for CAS 2423-10-1 across multiple sectors. The global market for fatty aldehydes is projected to expand significantly, driven by increasing applications in personal care products, food additives, and industrial specialties. Manufacturers are focusing on sustainable production methods to meet the rising demand while addressing environmental concerns. Current research explores bio-based routes for producing 9-Octadecenal, (9Z)- from renewable resources.

Quality control and analytical characterization of 9-Octadecenal, (9Z)- are essential for its commercial applications. Advanced techniques such as gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the compound's purity and structural integrity. The isomeric purity is particularly important, as the presence of trans-isomers or positional isomers can affect performance in end-use applications.

Storage and handling recommendations for CAS 2423-10-1 emphasize protection from oxidation and moisture. Best practices include storing the compound under inert atmosphere at cool temperatures and using stabilizers when necessary. Proper handling procedures help maintain the compound's quality and extend its shelf life, which is crucial for industrial users who require consistent material properties.

Future research directions for 9-Octadecenal, (9Z)- include exploring its potential in green chemistry applications and biodegradable materials. Scientists are investigating its use as a precursor for sustainable polymers and bio-based surfactants, aligning with global trends toward circular economy principles. The compound's versatility positions it well for emerging applications in environmentally friendly technologies.

For researchers and industry professionals seeking detailed information about (Z)-9-Octadecenal, numerous scientific databases and chemical catalogs provide comprehensive data on its properties, safety information, and commercial availability. The compound's CAS registry number 2423-10-1 serves as a unique identifier for accurate information retrieval across various platforms.

In conclusion, 9-Octadecenal, (9Z)- represents a versatile chemical intermediate with significant value across multiple industries. Its unique structural features, combined with growing interest in sustainable chemistry and bio-based materials, ensure its continued relevance in scientific research and industrial applications. As technology advances and market demands evolve, this compound is likely to find even broader utility in innovative products and processes.